Cas no 88107-40-8 (Acetic acid, cyano-, 2,2-dimethylpropyl ester)

• Product Name: Acetic acid, cyano-, 2,2-dimethylpropyl ester
• CAS No: 88107-40-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 644798
• PubChem ID: 19389183
• Update Time: 2025-04-19

Acetic acid, cyano-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano-, 2,2-dimethylpropyl ester
• 2,2-dimethylpropyl 2-cyanoacetate
• neopentyl alpha-cyanoacetate
• SCHEMBL9239372
• MKXONZIDTWQRSO-UHFFFAOYSA-N
• 2,2-Dimethylpropyl cyanoacetate
• neopentyl cyanoacetate
• 88107-40-8
• DTXSID30598607

• Inchi： 1S/C8H13NO2/c1-8(2,3)6-11-7(10)4-5-9/h4,6H2,1-3H3
• InChI Key： MKXONZIDTWQRSO-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų